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Compound of Interest

Compound Name: Ethoxytrimethylsilane

Cat. No.: B156612 Get Quote

An In-Depth Technical Guide on the Physical Properties of Ethoxytrimethylsilane

This technical guide provides a comprehensive overview of the key physical properties of

ethoxytrimethylsilane, specifically its boiling point and density. The intended audience for this

document includes researchers, scientists, and professionals in the field of drug development

who require precise and reliable data for their work.

Physical Properties of Ethoxytrimethylsilane
Ethoxytrimethylsilane, with the chemical formula C₂H₅OSi(CH₃)₃, is a valuable organosilicon

compound. Accurate knowledge of its physical properties is essential for its application in

chemical synthesis and material science.

Quantitative Data
The boiling point and density of ethoxytrimethylsilane are summarized in the table below.

These values have been compiled from various sources, providing a reliable range for these

properties under specified conditions.
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Physical Property Value Conditions

Boiling Point 75 - 76 °C at 1013 mbar[1][2][3]

Density 0.758 g/cm³ at 20 °C[1]

0.76 g/cm³ at 20 °C

0.757 g/mL at 25 °C[2][3]

Experimental Protocols
While specific experimental protocols for the determination of the boiling point and density of

ethoxytrimethylsilane were not detailed in the provided search results, general

methodologies for these measurements are well-established in the field of chemistry.

Boiling Point Determination
Several standard methods are employed to determine the boiling point of a liquid compound

like ethoxytrimethylsilane. These include:

Distillation Method: A simple distillation apparatus can be used to measure the boiling point.

The temperature at which the liquid actively boils and its vapor phase is in equilibrium with

the liquid phase is recorded as the boiling point. For this method, a sample volume of at least

5 mL is typically required.[4]

Reflux Method: A reflux setup, where the vapor is condensed and returned to the boiling

flask, can also be used. A thermometer placed in the vapor path below the condenser will

register a stable temperature corresponding to the boiling point.[4]

Thiele Tube Method: This is a micro-method that requires a small amount of the sample (less

than 0.5 mL). The sample is heated in a small tube along with an inverted capillary tube

within a Thiele tube containing heating oil. The boiling point is the temperature at which a

rapid and continuous stream of bubbles emerges from the capillary tube.[4]

It is crucial to record the atmospheric pressure at the time of the measurement, as the boiling

point is pressure-dependent.
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Density Determination
The experimental protocol for determining the density of ethoxytrimethylsilane was not

available in the provided search results. Generally, the density of a liquid is determined using a

pycnometer or a digital density meter. These instruments allow for precise measurement of the

mass of a known volume of the liquid at a specific temperature.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination and reporting of

physical properties of a chemical compound.
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Caption: Logical workflow for determining and reporting physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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